Cas no 681240-16-4 (2,2-difluoro-3-hydroxy-4,4-dimethylpentanoic acid)

• Product Name: 2,2-difluoro-3-hydroxy-4,4-dimethylpentanoic acid
• CAS No: 681240-16-4
• MF: C₇H₁₂F₂O₃
• MW: 182.165189743042
• CID: 3482419
• PubChem ID: 62398257
• Update Time: 2025-11-02

2,2-difluoro-3-hydroxy-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• PENTANOIC ACID, 2,2-DIFLUORO-3-HYDROXY-4,4-DIMETHYL-
• 2,2-Difluoro-3-hydroxy-4,4-dimethylpentanoic acid
• 681240-16-4
• CS-0272544
• EN300-1599429
• AKOS011685813
• DTXSID601231278
• 2,2-difluoro-3-hydroxy-4,4-dimethylpentanoic acid

• Inchi： 1S/C7H12F2O3/c1-6(2,3)4(10)7(8,9)5(11)12/h4,10H,1-3H3,(H,11,12)
• InChI Key： OQEHMFLWGOULDM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)C(O)C(C)(C)C

Computed Properties

• Exact Mass: 182.07545056Da
• Monoisotopic Mass: 182.07545056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 2,2-difluoro-3-hydroxy-4,4-dimethylpentanoic acid

Comprehensive Overview of 2,2-Difluoro-3-hydroxy-4,4-dimethylpentanoic Acid (CAS No. 681240-16-4): Properties, Applications, and Innovations

2,2-Difluoro-3-hydroxy-4,4-dimethylpentanoic acid (CAS No. 681240-16-4) is a fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of difluoro and hydroxy groups in its molecular framework enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. This compound is particularly notable for its role in the development of bioactive molecules, where its steric hindrance and electronic effects contribute to selective binding and metabolic stability.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-3-hydroxy-4,4-dimethylpentanoic acid has surged, driven by their applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for small-molecule therapeutics, especially in targeting enzyme inhibition and receptor modulation. Its lipophilicity and hydrogen-bonding capacity further make it a candidate for optimizing pharmacokinetic profiles in preclinical studies.

The synthesis of CAS No. 681240-16-4 often involves multi-step organic reactions, including asymmetric catalysis and fluorination techniques. Advanced methods such as flow chemistry and microwave-assisted synthesis have been employed to improve yield and purity, addressing challenges like racemization and side-product formation. These innovations align with the growing industry focus on green chemistry and sustainable manufacturing, which are top priorities for environmentally conscious stakeholders.

From an industrial perspective, 2,2-difluoro-3-hydroxy-4,4-dimethylpentanoic acid is classified as a high-value intermediate, with its market growth tied to the expansion of precision medicine and crop protection solutions. Its compatibility with click chemistry and bioconjugation techniques also opens doors for diagnostic imaging and targeted drug delivery systems. As such, it frequently appears in patents related to next-generation therapeutics and smart materials.

Safety and handling of CAS No. 681240-16-4 adhere to standard laboratory protocols, with emphasis on personal protective equipment (PPE) and ventilation controls. While not classified as hazardous under typical conditions, its chemical stability and storage requirements (e.g., inert atmosphere, low humidity) are critical to maintaining integrity. Regulatory compliance, including REACH and FDA guidelines, ensures its safe use in research and production environments.

Looking ahead, the versatility of 2,2-difluoro-3-hydroxy-4,4-dimethylpentanoic acid positions it as a key player in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Its integration into AI-driven molecular design platforms further accelerates innovation, answering frequent search queries like "fluorinated acids in drug development" or "eco-friendly synthesis of hydroxy acids." For researchers and manufacturers alike, this compound represents a bridge between cutting-edge science and real-world applications.